methyl 4-({11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}carbamoyl)benzoate

Specification

• CAS No.: 361480-76-4
• Molecular Formula: C18H13N3O3S2
• Molecular Weight: 383.44
• IUPAC Name: methyl 4-[(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)carbamoyl]benzoate
• Standard InChI: InChI=1S/C18H13N3O3S2/c1-9-19-12-7-8-13-15(14(12)25-9)26-18(20-13)21-16(22)10-3-5-11(6-4-10)17(23)24-2/h3-8H,1-2H3,(H,20,21,22)
• Standard InChI Key: ATIVOQJLGQOELB-UHFFFAOYSA-N
• SMILES: CC1=NC2=C(S1)C3=C(C=C2)N=C(S3)NC(=O)C4=CC=C(C=C4)C(=O)OC

Introduction

Biological Activities

While specific biological activities of methyl 4-({11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}carbamoyl)benzoate are not documented, compounds with similar structures have shown promising results in various biological assays:

• Anticancer Activity: Compounds in this class may exhibit cytotoxic effects against cancer cell lines by inhibiting cell proliferation and inducing apoptosis.

• Antimicrobial Activity: They have been found to inhibit the growth of certain bacteria and fungi, suggesting potential applications in antimicrobial therapy.

• Anti-inflammatory Effects: Preliminary studies indicate that these compounds can reduce the production of pro-inflammatory cytokines, which could be beneficial in treating inflammatory conditions.

Research Directions

Future research on methyl 4-({11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}carbamoyl)benzoate should focus on:

• In Vivo Studies: Conducting animal model studies to assess efficacy and safety.

• Mechanistic Studies: Elucidating detailed mechanisms of action at the molecular level.

• Formulation Development: Investigating suitable formulations for enhanced bioavailability.

Data Tables

Due to the lack of specific data on methyl 4-({11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}carbamoyl)benzoate, the following table provides general information on related compounds:

Property	Related Compound (N-{11-methyl-3,12-dithia-5,10-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,10-pentaen-4-yl}-4-nitrobenzamide)
Molecular Formula	C₁₆H₁₀N₄O₃S₂
Molecular Weight	370.4 g/mol
Solubility	Soluble in DMSO
Biological Activities	Anticancer, Antimicrobial, Anti-inflammatory